Cas no 2171585-13-8 (1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidine-2-carboxylic acid)

• Product Name: 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidine-2-carboxylic acid
• CAS No: 2171585-13-8
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 5864141
• PubChem ID: 165575812
• Update Time: 2025-05-26

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidine-2-carboxylic acid
• EN300-1541591
• 1-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carbonyl}azetidine-2-carboxylic acid
• 2171585-13-8

• Inchi： 1S/C25H26N2O6/c28-23(27-12-11-21(27)24(29)30)22-10-9-15(33-22)13-26-25(31)32-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-22H,9-14H2,(H,26,31)(H,29,30)
• InChI Key： PANQAVGPZOHNDQ-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1C(N1CCC1C(=O)O)=O

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidine-2-carboxylic acid

Compound CAS No. 2171585-13-8: A Comprehensive Overview

The compound with CAS number 2171585-13-8, known as 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}azetidine-2-carboxylic acid, is a highly specialized organic molecule with significant applications in the field of pharmaceuticals and advanced materials. This compound has garnered attention due to its unique structural properties and potential in drug delivery systems and biocompatible materials.

The chemical structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of the molecule during synthesis, making it highly versatile for various applications. Recent studies have highlighted the importance of such protecting groups in enhancing the stability and functionality of bioactive compounds.

One of the most notable aspects of this compound is its azetidine ring system, which contributes to its rigidity and ability to form stable conformations. This structural feature is particularly advantageous in drug design, where molecular rigidity is often correlated with improved pharmacokinetic properties. Researchers have demonstrated that azetidine-containing compounds can exhibit enhanced bioavailability and target specificity, making them promising candidates for therapeutic agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving peptide coupling reactions and selective protection/deprotection strategies. The use of Fmoc as a protecting group ensures high yields and excellent control over the reaction pathway. Recent advancements in catalytic methods have further optimized the synthesis process, reducing production costs and improving scalability.

The applications of this compound are diverse, ranging from its use as an intermediate in peptide synthesis to its role as a building block for complex biomolecules. In the pharmaceutical industry, it has been employed in the development of novel antibiotics and anticancer agents. Its ability to form stable amide bonds makes it an ideal candidate for constructing bioactive peptides with tailored functionalities.

Moreover, this compound has shown potential in the field of material science, particularly in the development of biodegradable polymers and drug delivery systems. Its compatibility with biological systems and controlled degradation properties make it suitable for applications such as tissue engineering and controlled-release formulations.

Recent research has also explored the use of this compound in combination with other advanced materials to create hybrid systems with enhanced mechanical and chemical properties. For instance, its integration with graphene oxide has been shown to improve the mechanical strength and biocompatibility of nanocomposites, opening new avenues for biomedical applications.

In conclusion, the compound with CAS number 2171585-13-8 represents a significant advancement in organic chemistry, offering a wide range of possibilities for both pharmaceutical and material science applications. Its unique structural features, combined with cutting-edge synthetic methods, position it as a key player in the development of next-generation therapeutic agents and biomaterials.